Cas no 19402-87-0 (9-Benzylcarbazole)

9-Benzylcarbazole is a carbazole derivative characterized by the substitution of a benzyl group at the 9-position of the carbazole core. This compound exhibits notable photophysical and electrochemical properties, making it valuable in organic electronic applications, including OLEDs, photoconductive materials, and charge-transport layers. Its rigid aromatic structure enhances thermal and chemical stability, while the benzyl group improves solubility in common organic solvents, facilitating processing. 9-Benzylcarbazole also serves as a versatile intermediate in the synthesis of advanced functional materials, such as polymers and small-molecule semiconductors. Its balanced electron-donating capabilities and structural tunability make it a preferred choice for research and industrial applications in optoelectronics.

9-Benzylcarbazole structure

Product Name:9-Benzylcarbazole

CAS No:19402-87-0

MF:C₁₉H₁₅N

MW:257.329104661942

MDL:MFCD00218286

CID:146267

Update Time:2025-06-07

9-Benzylcarbazole Chemical and Physical Properties

Names and Identifiers

- 9H-Carbazole,9-(phenylmethyl)-
- 9-(phenylmethyl)-9H-Carbazole
- 9-Benzylcarbazole
- 9-Benzyl-9H-carbazole
- 9-Benzyl-carbazol
- 9-benzyl-carbazole
- Carbazole,9-benzyl
- N-benzyl-9H-carbazole
- N-Benzylcarbazole
- 9-Benzylcarbazole 9-Benzylcarbazole
- N-(Phenylmethyl)carbazole
- Carbazole, 9-benzyl-
- 9-(phenylmethyl)carbazole
- HBAKJBGOHINNQM-UHFFFAOYSA-N
- STK926903
- BDBM50123155
- TRA0007237
- FCH2707713
- ST072333
- AK307826
- BAS 00340771
- B3558
- A8136
- MDL： MFCD00218286
- Inchi： 1S/C19H15N/c1-2-8-15(9-3-1)14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h1-13H,14H2
- InChI Key： HBAKJBGOHINNQM-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 257.12000
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.9
Topological Polar Surface Area: 4.9

Experimental Properties

Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 117.0 to 121.0 deg-C
Boiling Point: 268°C/24mmHg(lit.)
Refractive Index: 1.7380 (estimate)
Solubility: Insuluble (4.1E-4 g/L) (25 ºC),
PSA: 4.93000
LogP: 4.84280
λmax: 341(MeOH)(lit.)

9-Benzylcarbazole Pricemore >>

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